Cas no 56692-02-5 (Icariin peracetate)

Icariin peracetate is a chemically modified derivative of icariin, a bioactive flavonoid glycoside found in Epimedium species. This peracetylated form enhances the compound's lipophilicity, improving its solubility in organic solvents and membrane permeability, which is advantageous for pharmacokinetic studies and formulation development. The acetylation of hydroxyl groups also increases stability, reducing susceptibility to enzymatic degradation. Icariin peracetate retains the pharmacological properties of its parent compound, including potential anti-inflammatory, neuroprotective, and osteogenic effects, making it a valuable intermediate for research in drug discovery and nutraceutical applications. Its well-defined structure allows for precise analytical characterization, supporting reproducibility in experimental settings.

Icariin peracetate structure

Product Name:Icariin peracetate

CAS No:56692-02-5

MF:C₄₉H₅₆O₂₃

MW:1012.95515727997

CID:57006

PubChem ID:71464344

Update Time:2025-06-07

Icariin peracetate Chemical and Physical Properties

Names and Identifiers

- Icariin peracetate
- 5-(Acetyloxy)-2-(4-methoxyphenyl)-8-(3-methyl-2-butenyl)-7-[(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)oxy]-3-[(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)oxy]-4H-1-benzopyran-4-one
- [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[5-acetyloxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)-4-oxo-3-[(2S,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-methyloxan-2-yl]oxychromen-7-yl]oxyoxan-2-yl]methyl acetat
- Lcariin
- Icariinperacetate
- Icariin
- 2-(4-Methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4-oxo-7-[(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)oxy]-3-[(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)oxy]-4H-1-benzopyran-5-yl acetate
- (2S,3R,4S,5R,6R)-2-((5-acetoxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4-oxo-3-(((2S,3R,4R,5S,6S)-3,4,5-triacetoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-7-yl)oxy)-6-(acetoxymethyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- DTXSID80856108
- 56692-02-5
- [(2R,3R,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-{[5-(acetyloxy)-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4-oxo-3-{[(2S,3R,4R,5S,6S)-3,4,5-tris(acetyloxy)-6-methyloxan-2-yl]oxy}-4H-chromen-7-yl]oxy}oxan-2-yl]methyl acetate
- [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[5-acetyloxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)-4-oxo-3-[(2S,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-methyloxan-2-yl]oxychromen-7-yl]oxyoxan-2-yl]methyl acetate
- AKOS016013349
- Inchi： 1S/C49H56O23/c1-21(2)13-18-33-34(69-49-47(68-30(11)57)45(66-28(9)55)42(64-26(7)53)36(70-49)20-60-23(4)50)19-35(62-24(5)51)37-38(58)43(40(71-41(33)37)31-14-16-32(59-12)17-15-31)72-48-46(67-29(10)56)44(65-27(8)54)39(22(3)61-48)63-25(6)52/h13-17,19,22,36,39,42,44-49H,18,20H2,1-12H3/t22-,36+,39-,42+,44+,45-,46+,47+,48-,49+/m0/s1
- InChI Key： QRFUTUDDVRHMIZ-QPIFRKLPSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1=CC(=C2C(C(=C(C3C=CC(=CC=3)OC)OC2=C1C/C=C(/C)\C)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O)=O)OC(C)=O

Computed Properties

Exact Mass: 1012.32000
Monoisotopic Mass: 1012.32123803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 23
Heavy Atom Count: 72
Rotatable Bond Count: 25
Complexity: 2090
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 283Å²

Experimental Properties

Density: 1.38
Refractive Index: 1.637
PSA: 286.76000
LogP: 4.28320

Icariin peracetate Pricemore >>

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Chemenu	CM162523-1g	(2S,3R,4S,5R,6R)-2-((5-acetoxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4-oxo-3-(((2S,3R,4R,5S,6S)-3,4,5-triacetoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-7-yl)oxy)-6-(acetoxymethyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate	56692-02-5	95%	1g	$408	2021-06-15
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